Cas no 61689-33-6 (1-Decanol, 10-(ethyldithio)-, acetate)

• Product Name: 1-Decanol, 10-(ethyldithio)-, acetate
• CAS No: 61689-33-6
• MF: C₁₄H₃₀O₃S₂
• MW: 310.516202449799
• CID: 469982
• PubChem ID: 71393364
• Update Time: 2025-04-19

1-Decanol, 10-(ethyldithio)-, acetate Chemical and Physical Properties

Names and Identifiers

• 1-Decanol, 10-(ethyldithio)-, acetate
• acetic acid,10-(ethyldisulfanyl)decan-1-ol
• 61689-33-6
• Acetic acid--10-(ethyldisulfanyl)decan-1-ol (1/1)
• DTXSID40815130

• Inchi： 1S/C12H26OS2.C2H4O2/c1-2-14-15-12-10-8-6-4-3-5-7-9-11-13;1-2(3)4/h13H,2-12H2,1H3;1H3,(H,3,4)
• InChI Key： RXTDYYRKQNRRQA-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCO)SCC.OC(C)=O

Computed Properties

• Exact Mass: 310.1638
• Monoisotopic Mass: 310.16363716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 57.53